Cas no 2228940-34-7 (3-(1,3-oxazol-5-yl)but-3-en-1-amine)

• Product Name: 3-(1,3-oxazol-5-yl)but-3-en-1-amine
• CAS No: 2228940-34-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6428586
• PubChem ID: 156254824
• Update Time: 2025-08-02

3-(1,3-oxazol-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)but-3-en-1-amine
• SCHEMBL23219780
• 2228940-34-7
• EN300-1781667

• Inchi： 1S/C7H10N2O/c1-6(2-3-8)7-4-9-5-10-7/h4-5H,1-3,8H2
• InChI Key： WUZZRFYYXYEPTD-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(=C)CCN

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on 3-(1,3-oxazol-5-yl)but-3-en-1-amine

3-(1,3-Oxazol-5-yl)but-3-en-1-amine: A Comprehensive Overview

The compound with CAS No 2228940-34-7, commonly referred to as 3-(1,3-Oxazol-5-yl)but-3-en-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxazole ring with an enamine functionality. The oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, while the enamine group adds a conjugated system that enhances the molecule's reactivity and versatility.

Recent studies have highlighted the potential of 3-(1,3-Oxazol-5-yl)but-3-en-1-amine in various applications, particularly in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored. For instance, researchers have demonstrated that this compound can effectively bind to zinc-containing enzymes, making it a promising candidate for developing new therapeutic agents. This property is particularly valuable in the context of neurodegenerative diseases, where metalloenzymes play a critical role.

The synthesis of 3-(1,3-Oxazol-5-yl)but-3-en-1-amine involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through the cyclization of amino alcohols or related precursors under specific reaction conditions. The subsequent introduction of the enamine functionality requires careful control to ensure optimal reactivity and selectivity. Recent advancements in catalytic methods have significantly streamlined this process, making it more efficient and scalable for industrial applications.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. For example, it has been shown to undergo Michael addition reactions with α,β-unsaturated carbonyl compounds, yielding products with enhanced biological activity. This reactivity not only underscores its versatility but also opens up new avenues for its use in combinatorial chemistry and library synthesis.

In terms of biological activity, 3-(1,3-Oxazol-5-yl)but-3-en-1-amine has demonstrated potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to scavenge free radicals and modulate key signaling pathways involved in inflammation. Preclinical studies have shown promising results in models of chronic inflammatory diseases, suggesting potential therapeutic applications.

Moreover, this compound has been investigated for its role in modulating cellular energy metabolism. Recent research indicates that it can influence mitochondrial function and ATP production, which could have implications for treating metabolic disorders such as diabetes and obesity. These findings highlight the compound's potential as a lead molecule for developing novel therapeutics.

From an environmental perspective, the synthesis and application of 3-(1,3-Oxazol